Cas no 14631-45-9 (α-Ethoxypropionitrile)

• Product Name: α-Ethoxypropionitrile
• CAS No: 14631-45-9
• Molecular Formula: C₅H₉NO
• Molecular Weight: 99.13106
• MDL: MFCD01941451
• CID: 49880
• PubChem ID: 12729368

α-Ethoxypropionitrile Properties

Names and Identifiers

• 3-Ethoxypropionitrile
• beta-ethoxypropionitrile
• 3-ethoxypropiononitrile
• 3-ethoxypropanenitrile
• 1-Cyanoethyl ethyl ether
• 2-Aethoxy-propionitril
• 2-ethoxy-propanenitrile
• 2-ethoxy-propionitrile
• 3-ethoxy-propionitrile
• Aethylaethermilchsaeure-nitril
• O-Aethyl-milchsaeure-nitril
• Propanenitrile,3-ethoxy
• Propionitrile,2-ethoxy
• Propionitrile,3-ethoxy
• 2-ethoxypropannitril
• 2-ethoxypropionitrile
• alpha-ethoxypropionitrile
• 2-ethoxy-propanenitril
• 2-ethoxy-propionitril
• DTXSID901026535
• AKOS010960734
• FT-0647491
• Propanenitrile, 2-ethoxy-
• Ethoxypropionitril
• 2-Ethoxypropanenitrile
• EN300-82197
• 14631-45-9

• MDL： MFCD01941451
• InChIKey： DCWQZPJHHVLHSV-UHFFFAOYSA-N
• Inchi： 1S/C5H9NO/c1-3-7-5(2)4-6/h5H,3H2,1-2H3
• SMILES： C(OCCC#N)C

Computed Properties

• Exact Mass: 99.06840
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 99.068
• Heavy Atom Count: 7
• Complexity: 71.4
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.6
• Topological Polar Surface Area: 33A^2

Experimental Properties

• LogP: 0.93498
• PSA: 33.02000
• Refractive Index: 1.3890
• Boiling Point: 185.62°C (rough estimate)
• Flash Point: 63.9 °C
• Density: 0.891

α-Ethoxypropionitrile Security Information

α-Ethoxypropionitrile Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%